Cas no 389126-45-8 (1-Isobenzofurancarboxamide)

1-Isobenzofurancarboxamide structure
1-Isobenzofurancarboxamide structure
Product Name:1-Isobenzofurancarboxamide
CAS No:389126-45-8
MF:C9H7NO2
MW:161.157382249832
CID:298967
PubChem ID:4607557
Update Time:2025-04-19

1-Isobenzofurancarboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-Isobenzofurancarboxamide
    • 2-benzofuran-1-carboxamide
    • Oprea1_005065
    • benzo[c]furan-1-carboxamide
    • DTXSID80404820
    • Isobenzofuran-1-carboxamide
    • 389126-45-8
    • 1-Isobenzofurancarboxamide(9CI)
    • EU-0000023
    • SCHEMBL649403
    • Inchi: 1S/C9H7NO2/c10-9(11)8-7-4-2-1-3-6(7)5-12-8/h1-5H,(H2,10,11)
    • InChI Key: RYGOIQLUQMADBB-UHFFFAOYSA-N
    • SMILES: O1C=C2C=CC=CC2=C1C(N)=O

Computed Properties

  • Exact Mass: 161.04800
  • Monoisotopic Mass: 161.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 56.23000
  • LogP: 2.23200
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